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molecular formula C10H22N2 B076078 3-(2-Ethylpiperidin-1-yl)propan-1-amine CAS No. 13901-38-7

3-(2-Ethylpiperidin-1-yl)propan-1-amine

Cat. No. B076078
CAS RN: 13901-38-7
M. Wt: 170.3 g/mol
InChI Key: BVQNBPJFOANOTF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08288432B2

Procedure details

Following the general methods as outlined under Example 1, starting from 4-(2-phenyl-4,5,6,7-tetrahydro-1H-indol-1-yl)benzoic acid (Intermediate 7) and 3-(2-ethylpiperidin-1-yl)propan-1-amine, the title compound (8) was isolated as a beige solid in 62% yield (94% purity by HPLC). MS(ESI+): 470.8; MS(ESI−): 468.7.
Name
4-(2-phenyl-4,5,6,7-tetrahydro-1H-indol-1-yl)benzoic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Intermediate 7
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
3-(2-ethylpiperidin-1-yl)propan-1-amine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
title compound ( 8 )
Yield
62%

Identifiers

REACTION_CXSMILES
[C:1]1([C:7]2[N:8]([C:16]3[CH:24]=[CH:23][C:19]([C:20]([OH:22])=[O:21])=[CH:18][CH:17]=3)[C:9]3[CH2:10][CH2:11][CH2:12][CH2:13][C:14]=3[CH:15]=2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[CH2:25](C1CCCCN1CCCN)C>>[CH3:25][CH:12]1[CH2:11][CH2:10][C:9]2[N:8]([C:16]3[CH:17]=[CH:18][C:19]([C:20]([OH:22])=[O:21])=[CH:23][CH:24]=3)[C:7]([C:1]3[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=3)=[CH:15][C:14]=2[CH2:13]1

Inputs

Step One
Name
4-(2-phenyl-4,5,6,7-tetrahydro-1H-indol-1-yl)benzoic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=CC=C1)C=1N(C=2CCCCC2C1)C1=CC=C(C(=O)O)C=C1
Step Two
Name
Intermediate 7
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=CC=C1)C=1N(C=2CCCCC2C1)C1=CC=C(C(=O)O)C=C1
Step Three
Name
3-(2-ethylpiperidin-1-yl)propan-1-amine
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)C1N(CCCC1)CCCN

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound ( 8 )
Type
product
Smiles
CC1CC=2C=C(N(C2CC1)C1=CC=C(C(=O)O)C=C1)C1=CC=CC=C1
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 62%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.